Cas no 2225169-39-9 (1-(4-tert-Butylphenyl)-1H-pyrazole-4-boronic acid)

• Product Name: 1-(4-tert-Butylphenyl)-1H-pyrazole-4-boronic acid
• CAS No: 2225169-39-9
• MF: C₁₃H₁₇BN₂O₂
• MW: 244.10
• CID: 5142081
• PubChem ID: 66521567
• Update Time: 2024-11-05

1-(4-tert-Butylphenyl)-1H-pyrazole-4-boronic acid Chemical and Physical Properties

Names and Identifiers

• 1-(4-tert-Butylphenyl)-1H-pyrazole-4-boronic acid
• (1-(4-(tert-Butyl)phenyl)-1H-pyrazol-4-yl)boronic acid
• 2225169-39-9
• AKOS015947153

• Inchi： 1S/C13H17BN2O2/c1-13(2,3)10-4-6-12(7-5-10)16-9-11(8-15-16)14(17)18/h4-9,17-18H,1-3H3
• InChI Key： DMCTXUUXWJDTRB-UHFFFAOYSA-N
• SMILES： B(C1=CN(C2=CC=C(C(C)(C)C)C=C2)N=C1)(O)O

Computed Properties

• Exact Mass: 244.1383080g/mol
• Monoisotopic Mass: 244.1383080g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 273
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 58.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Phenylpyrazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazoles Phenylpyrazoles